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Compound of Interest

Compound Name: Azilsartan Mepixetil

Cat. No.: B10831436 Get Quote

A detailed analysis of the pharmacokinetic profiles of various azilsartan formulations reveals

key differences in absorption, distribution, metabolism, and excretion. This guide provides a

comprehensive comparison, supported by experimental data, to inform researchers, scientists,

and drug development professionals in the field of hypertension treatment.

Azilsartan, a potent angiotensin II receptor blocker (ARB), is primarily available as the prodrug

azilsartan medoxomil. Upon oral administration, it is rapidly hydrolyzed to its active moiety,

azilsartan.[1][2][3][4][5][6] The pharmacokinetic profile of azilsartan is central to its clinical

efficacy in managing hypertension. Various formulations have been developed to optimize its

therapeutic effects, including the potassium salt, azilsartan kamedoxomil, and novel

formulations such as solid dispersions and nanoemulsions aimed at enhancing bioavailability.

Comparative Pharmacokinetic Profiles
The pharmacokinetic parameters of different azilsartan formulations are summarized in the

table below. These parameters, including maximum plasma concentration (Cmax), time to

reach maximum plasma concentration (Tmax), area under the plasma concentration-time curve

(AUC), and elimination half-life (t½), are crucial for understanding the onset and duration of the

drug's action.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10831436?utm_src=pdf-interest
https://www.springermedizin.de/single-dose-pharmacokinetics-and-safety-of-azilsartan-medoxomil-/50517006
https://pmc.ncbi.nlm.nih.gov/articles/PMC4823318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3278144/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4829189/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5763333/
https://www.researchgate.net/publication/230644156_Azilsartan_Medoxomil_A_Review_of_its_Use_in_Hypertension
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formula
tion

Dosage
Cmax
(ng/mL)

Tmax
(h)

AUC
(ng·h/m
L)

t½ (h)
Populati
on

Study
Conditi
ons

Azilsarta

n

Medoxo

mil

(Tablet)

80 mg
2055.00

± 438.70

2.89 ±

1.38

15100 ±

3511.19

(AUC0-t)

9.68 ±

1.02

Healthy

Chinese

Subjects

Fasting

Azilsarta

n

Medoxo

mil

(Tablet)

80 mg
1959.67

± 304.10

3.42 ±

1.00

15200 ±

3278.33

(AUC0-t)

10.29 ±

1.02

Healthy

Chinese

Subjects

Postpran

dial

Azilsarta

n

Medoxo

mil

(Tablet)

40 mg

5404

(ng/mL)/(

mg/kg)

(mean

adjusted)

~2 - ~11-12

Children

(Cohort

2)

-

Azilsarta

n

Medoxo

mil

(Granule

s)

0.66

mg/kg

5240

(ng/mL)/(

mg/kg)

(mean)

1 - -

Children

(Cohort

3)

-

Azilsarta

n (from

Azilsarta

n

Medoxo

mil)

5 mg 888.3 3.0

6635.7

(AUC0-

inf)

4.7

Pediatric

Patients

(<50 kg)

Single

Dose

Azilsarta

n (from

Azilsarta

n

10 mg 831.3 4.0 7433.3

(AUC0-

inf)

6.1 Pediatric

Patients

(≥50 kg)

Single

Dose
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Medoxo

mil)

Azilsarta

n-loaded

Nanoem

ulsion

0.67

mg/kg

3678.80

± 49.83
-

Higher

than pure

drug

-

Male

Wistar

Rats

Oral

Administr

ation

Pure

Azilsarta

n

0.67

mg/kg

2308.75

± 90.99
- - -

Male

Wistar

Rats

Oral

Administr

ation

Data compiled from multiple sources.[1][7][8][9] Note that direct comparison between studies

should be made with caution due to differences in study design, population, and analytical

methods.

Azilsartan medoxomil is rapidly absorbed, with peak plasma concentrations of the active

moiety, azilsartan, reached within 1.5 to 3 hours.[1][3][6][10] Food does not have a clinically

significant effect on the bioavailability of azilsartan.[3][10][11] The elimination half-life of

azilsartan is approximately 11 hours, allowing for once-daily dosing.[3][10][11][12]

Newer formulations aim to improve upon the inherent characteristics of azilsartan, which is

classified as a Biopharmaceutics Classification System (BCS) Class II drug, having low

solubility and high permeability.[13] For instance, solid dispersion formulations have been

shown to significantly enhance the dissolution rate of azilsartan medoxomil.[14][15] One study

reported an 85% increase in dissolution rate when formulated with Beta-cyclodextrin.[14]

Another study on an optimized nanoemulsion of azilsartan demonstrated a significantly higher

Cmax (3678.80 ± 49.83 ng/mL) compared to pure azilsartan (2308.75 ± 90.99 ng/mL) in rats,

suggesting enhanced absorption and bioavailability.[9]

Experimental Protocols
The determination of pharmacokinetic parameters relies on robust experimental designs and

analytical methodologies. A typical bioequivalence study for azilsartan formulations involves the

following key steps:
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1. Study Design: A randomized, single-dose, two-period, two-sequence, crossover study is

often employed.[16] Both fasting and fed conditions are typically evaluated to assess the effect

of food on drug absorption.[8][17]

2. Subject Population: Healthy adult volunteers are recruited for these studies.[8][16] Specific

studies may also be conducted in pediatric or other special populations to evaluate

pharmacokinetics in those groups.[1][5][7]

3. Drug Administration and Blood Sampling: A single oral dose of the test and reference

formulations are administered. Blood samples are collected at predefined time points before

and after drug administration (e.g., pre-dose, and at various intervals up to 72 hours post-

dose).[16]

4. Bioanalytical Method: Plasma concentrations of azilsartan are quantified using a validated

high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[8]

[18] This method offers high sensitivity and specificity for the analyte. The transition monitored

for azilsartan is typically m/z 457.1→233.0.[8][18]

5. Pharmacokinetic Analysis: Non-compartmental methods are used to determine the key

pharmacokinetic parameters (Cmax, Tmax, AUC, t½) from the plasma concentration-time data.

[1][2] Statistical analysis, including analysis of variance (ANOVA), is performed to compare the

parameters between different formulations.[16] The 90% confidence intervals for the ratio of

geometric means of Cmax and AUC for the test and reference products must fall within the

range of 80.00% to 125.00% to establish bioequivalence.[16]

Visualizing the Mechanism of Action and
Experimental Workflow
To better understand the context of azilsartan's therapeutic action and the process of its

pharmacokinetic evaluation, the following diagrams are provided.
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Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the site of action for

Azilsartan.
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Caption: A typical workflow for a pharmacokinetic bioequivalence study of Azilsartan

formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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